![molecular formula C16H13N3O3 B5717908 N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide](/img/structure/B5717908.png)
N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide
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Overview
Description
N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide, also known as NDGA, is a natural product that has been used in traditional medicine for centuries. NDGA is a potent antioxidant and has been shown to have anti-inflammatory, anticancer, and antiviral properties. In recent years, NDGA has gained attention in the scientific community for its potential use in various research applications.
Mechanism of Action
N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide exerts its effects through multiple mechanisms of action. This compound is a potent antioxidant that scavenges free radicals and reduces oxidative stress. This compound also inhibits the activity of various enzymes, including lipoxygenase, cyclooxygenase, and protein kinase C, which are involved in inflammation and cancer cell growth. This compound has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and immune response.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound reduces oxidative stress and inflammation, which are involved in the development of various diseases, including cancer, neurodegenerative diseases, and viral infections. This compound also modulates the immune response by regulating the production of cytokines and chemokines. Additionally, this compound has been shown to have antidiabetic properties by reducing blood glucose levels and improving insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide in lab experiments is its potent antioxidant and anti-inflammatory properties, which can reduce experimental variability and improve the accuracy of results. This compound is also a natural product, which reduces the risk of toxicity and side effects compared to synthetic compounds. However, one limitation of using this compound in lab experiments is its low solubility in water, which can limit its bioavailability and require the use of organic solvents.
Future Directions
There are several future directions for research on N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide. One area of interest is the development of this compound-based therapies for cancer and neurodegenerative diseases. This compound has been shown to have potent anticancer and neuroprotective properties, and further research is needed to optimize its therapeutic potential. Another area of interest is the development of this compound-based antiviral therapies. This compound has been shown to have antiviral properties against various viruses, and further research is needed to determine its efficacy in vivo. Additionally, the development of this compound analogs with improved solubility and bioavailability could enhance its therapeutic potential.
Synthesis Methods
N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide can be synthesized from gallic acid, which is a natural polyphenol found in many plants. The synthesis involves the oxidation of gallic acid using potassium permanganate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is purified using column chromatography.
Scientific Research Applications
N-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]isonicotinamide has been used in various scientific research applications, including cancer research, neurodegenerative disease research, and viral infection research. This compound has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. This compound has also been shown to have neuroprotective properties by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been shown to have antiviral properties by inhibiting the replication of viruses such as herpes simplex virus and human immunodeficiency virus.
properties
IUPAC Name |
N-[2-(1,3-dioxoisoindol-2-yl)ethyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O3/c20-14(11-5-7-17-8-6-11)18-9-10-19-15(21)12-3-1-2-4-13(12)16(19)22/h1-8H,9-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBKSQCLYAWDJKG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCNC(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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